Cas no 683261-56-5 (N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 683261-56-5
• MF: C₂₃H₂₅N₃O₃S₂
• MW: 455.592902898788
• CID: 6293225
• PubChem ID: 4188955
• Update Time: 2025-07-08

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• AB00673345-01
• 683261-56-5
• Oprea1_762163
• N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• F1122-0273
• N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide
• AKOS024603145
• 4-((4-methylpiperidin-1-yl)sulfonyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide

• Inchi： 1S/C23H25N3O3S2/c1-16-3-5-18(6-4-16)21-15-30-23(24-21)25-22(27)19-7-9-20(10-8-19)31(28,29)26-13-11-17(2)12-14-26/h3-10,15,17H,11-14H2,1-2H3,(H,24,25,27)
• InChI Key： DXIFAVPKIHADMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC(C)=CC=2)=O)=CC=1)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 455.134
• Monoisotopic Mass: 455.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

N-4-(4-Methylphenyl)-1,3-Thiazol-2-Yl-4-(4-Methylpiperidin-1-Yl)Sulfonylbenzamide: A Comprehensive Overview

N-4-(4-Methylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide, identified by the CAS Registry Number 683261-56-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a thiazole ring, a sulfonyl group, and a benzamide moiety, all of which contribute to its unique chemical properties and reactivity.

The molecular structure of this compound is a testament to the advancements in synthetic chemistry. The thiazole ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms, which is known for its stability and ability to participate in various chemical reactions. The presence of the sulfonyl group further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the benzamide moiety adds aromaticity and electronic versatility to the molecule.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique combination of functional groups makes it an ideal candidate for exploring new therapeutic agents targeting various diseases, including cancer and inflammatory conditions. For instance, researchers have reported that derivatives of this compound exhibit promising anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and oxidation processes. The synthesis pathway typically involves the stepwise construction of the thiazole ring followed by the introduction of the sulfonyl and benzamide groups. The use of mild reaction conditions ensures high yields and maintains the integrity of the sensitive functional groups.

The application of this compound extends beyond pharmaceuticals. It has also been explored as a potential agrochemical agent due to its ability to interact with biological systems in a controlled manner. For example, studies have shown that this compound can act as an effective herbicide by interfering with essential biochemical pathways in plants.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is crucial for assessing its safety and sustainability. Recent research has focused on evaluating its biodegradability under various environmental conditions, with promising results indicating that it can undergo rapid microbial degradation under aerobic conditions.

In conclusion, N-4-(4-methylphenyl)-1,3-thiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide (CAS No: 683261-56-5) represents a versatile chemical entity with diverse applications across multiple industries. Its unique molecular architecture and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, agrochemistry, and beyond.